2-Chloromethyl-4,4-dimethyl4H-oxazol-5-one

• Molecular Formula: C6H8ClNO2
• Molecular Weight: 161.58 g/mol
• IUPAC Name: 2-(chloromethyl)-4,4-dimethyl-1,3-oxazol-5-one
• InChI: InChI=1S/C6H8ClNO2/c1-6(2)5(9)10-4(3-7)8-6/h3H2,1-2H3
• InChI Key: STELDKFCHUATHX-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)OC(=N1)CCl)C

Description

2-Chloromethyl-4,4-dimethyl4H-oxazol-5-one is a useful research compound. Its molecular formula is C6H8ClNO2 and its molecular weight is 161.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To stirring mixture of 2-(2-chloro acetylamino)-2-methyl propionic acid (18.04 g, 0.10 mol), triethylamine (11.13 g, 0.11 mol), and 100 mL of acetone cooled with an ice bath was added ethyl chloroformate (10.52 mL, 0.11 mol) over 10 minutes. The reaction mixture was warmed to room temperature and stirred for 2 hours. The mixture was then filtered, and the filtrate was concentrated under vacuum. Hexane (200 mL) was added to the residue and the mixture was filtered. After removal of the solvent under vacuum, the residue was distilled under reduced pressure (bp 59-60° C. at 7 mmHg) to give a colorless oil. A yield of 13.18 g (82%) was obtained.

Synthesis routes and methods II

Procedure details

To a stirring mixture of 2-(2-chloro-acetylamino)-2-methyl propionic acid (18.0 g; 0.100 mol), trichylamine (11.1 g; 0.110 mol) and 100 ml of acetone in a round bottom flask, cooled with an ice bath, was added ethyl chloroformate (10.5 ml; 0.110 mol) over a period of 10 minutes. The reaction mixture was then allowed to warm to room temperature and was stirred for 2 hours. The mixture was then filtered, and the filtrate was concentrated under vacuum. Hexane (200 ml) was added to the residue, and the mixture was filtered. After removal of the solvent under vacuum, the filtrate residue was distilled under reduced pressure (59-60°; 7 mmHg) to give 13.2 g (82%) of a colorless oil.